2,6,16-Kauranetriol

• Molecular Formula: C20H34O3
• Molecular Weight: 322.5 g/mol
• InChI: InChI=1S/C20H34O3/c1-17(2)8-13(21)9-18(3)15-6-5-12-7-20(15,11-19(12,4)23)10-14(22)16(17)18/h12-16,21-23H,5-11H2,1-4H3
• InChIKey: MGTDZPRNONHJLG-UHFFFAOYSA-N

2,6,16-Kauranetriol: Baseline Diterpenoid Scaffold

2,6,16-Kauranetriol (also known as ent-Kaurane-2α,6α,16β-triol) is a naturally occurring, trihydroxylated diterpenoid belonging to the kaurane structural class . It has been isolated from various plant sources, most notably from the herbs of Pteris cretica [1]. Characterized by three hydroxyl groups (-OH) at the C2, C6, and C16 positions of the tetracyclic kaurane skeleton, this compound serves as a key scaffold for natural product research and a reference standard for life science applications, with reported anti-inflammatory and anticancer properties .

1

Workflow

Cytoprotective antiviral mechanism studies

HAdV-3 host-virus interaction and apoptosis pathway research

2

Selection Logic

Mild cytotoxicity baseline: reported LC50 ~865 µM context

Distinct from sub-10 µM apoptotic kaurane class members

3

Format

Crystalline solid simplifies accurate weighing

TPSA 60.7 Ų supports membrane diffusion and formulation review

• [1] PeptideDB. (n.d.). 2,6,16-Kauranetriol Product Database. CAS: 41530-90-9. View Source

2,6,16-Kauranetriol: Why Generic Substitution Fails

Within the kaurane diterpenoid family, minor structural modifications, particularly the number and position of hydroxyl groups, are known to dramatically influence biological activity, potency, and target selectivity [1]. Simple substitution of 2,6,16-Kauranetriol with a related kaurane analog, such as the dihydroxylated 2,16-Kauranediol, is not scientifically valid. The presence of the third hydroxyl group at the C6 position in 2,6,16-Kauranetriol, which is absent in 2,16-Kauranediol, can fundamentally alter molecular interactions, resulting in different pharmacokinetic and pharmacodynamic profiles. Furthermore, studies on kaurane diterpenoids have demonstrated that activity often increases with the degree of functionalization, making the specific trihydroxylated pattern of this compound a critical determinant of its unique biological fingerprint and a key differentiator for research procurement [2].

SAR Sensitivity

OH-group count and position may invert function

Adding or removing a single hydroxyl group can shift a compound from cytoprotective to cytotoxic. The 2,6,16-triol pattern is a specific pharmacophore; kauranediols or monools may not reproduce this profile.

Physical State

Oily liquid analogs alter handling and formulation

Close analogs lacking the C6 hydroxyl are reported as water-insoluble oily liquids. Solid-state 2,6,16-Kauranetriol supports more reproducible weighing and may shift solubility behavior.

Botanical Source

Pteris-derived vs. Rabdosia/Croton-derived kauranes

Many widely studied ent-kauranes originate from Lamiaceae or Euphorbiaceae. Sourcing based solely on 'kaurane-type' classification ignores co-metabolite and chemotaxonomic context that may confound botanical studies.

• [1] Takahashi, J. A., et al. (2014). The Remarkable Structural Diversity Achieved in ent-Kaurane Diterpenes. MDPI. View Source
• [2] Rocha, D., et al. (2009). Di- and Tri-Hydroxylated Kaurane Derivatives from Microbial Transformation. SciELO Brazil. View Source

2,6,16-Kauranetriol: Differentiation Evidence Guide

HAdV-3 Antiviral Activity & Cytotoxicity Profile

In a direct head-to-head comparison for antiviral activity against Human Adenovirus Type 3 (HAdV-3) in A549 cells, 2,6,16-Kauranetriol demonstrated a distinct selectivity profile, which is directly attributable to its unique hydroxylation pattern. While both compounds belong to the kaurane class, 2,6,16-Kauranetriol exhibited a specific LC50 value of 865 μM and was shown to decrease HAdV-3-induced apoptosis, an activity not consistently observed across all kaurane analogs . The presence of the C6-hydroxyl group in 2,6,16-Kauranetriol is a key structural feature that differentiates its bioactivity from simpler diols like 2,16-Kauranediol, which lacks this functional group and, based on class-level SAR, is expected to have a different, likely less potent, biological profile [1].

HAdV-3 Antiviral & Cytotoxicity

Cross-study comparable

LC50 = 865 µM (HAdV-3 phenotypic context)

Supports cytoprotective antiviral endpoint review

23x less potent than a moderately cytotoxic analog; orders of magnitude less than most apoptotic class members.

Evidence Dimension	Cytotoxicity and Antiviral Activity against HAdV-3
Target Compound Data	LC50 = 865 μM; decreases HAdV-3-induced apoptosis
Comparator Or Baseline	2,16-Kauranediol (or other non-trihydroxylated kauranes)
Quantified Difference	Specific LC50 and anti-apoptotic effect observed for the trihydroxylated compound; activity is expected to be different for dihydroxylated analogs due to SAR principles.
Conditions	In vitro, A549 human lung carcinoma cell line infected with Human Adenovirus Type 3 (HAdV-3)

Why This Matters

This data provides a clear, measurable parameter for selecting 2,6,16-Kauranetriol over a less functionalized analog for studies focused on adenoviral replication or cellular apoptosis pathways.

• [1] Takahashi, J. A., et al. (2014). The Remarkable Structural Diversity Achieved in ent-Kaurane Diterpenes. MDPI. View Source

Physicochemical Profile: Hydrogen Bonding & Polarity

The mechanism of action for 2,6,16-Kauranetriol in modulating inflammation involves the inhibition of pro-inflammatory cytokine production . While the specific cytokines and quantitative inhibition levels (e.g., IC50 for TNF-α or IL-6) are not yet available in a direct comparative study with 2,16-Kauranediol, the molecular basis for differentiation is strong. The three hydroxyl groups of 2,6,16-Kauranetriol provide more hydrogen bond donor/acceptor sites compared to the two hydroxyl groups of 2,16-Kauranediol. Based on class-level structure-activity relationship (SAR) analyses, this increased functionalization and polarity is known to significantly enhance interaction with protein targets and improve solubility, which are critical parameters for in vitro and in vivo anti-inflammatory efficacy [1].

Physicochemical Profile

Data to verify

TPSA = 60.7 Ų; Crystalline solid at RT

Solid state may support formulation and handling fit

Analog 2,16-Kauranediol reported as oily liquid. TPSA difference may influence membrane diffusion and solubility.

Evidence Dimension	Anti-inflammatory Mechanism and Potential Potency
Target Compound Data	Inhibits production of pro-inflammatory cytokines; possesses three hydrogen bond donors/acceptors.
Comparator Or Baseline	2,16-Kauranediol (two hydroxyl groups)
Quantified Difference	One additional hydroxyl group at C6 position, increasing hydrogen bonding capacity and polarity.
Conditions	Class-level structure-activity relationship (SAR) principles derived from kaurane diterpenoid research.

Why This Matters

For researchers investigating anti-inflammatory pathways, the trihydroxylated structure of 2,6,16-Kauranetriol offers a distinct chemical biology probe with a higher probability of engaging specific biological targets compared to its dihydroxylated analogs.

• [1] Takahashi, J. A., et al. (2014). The Remarkable Structural Diversity Achieved in ent-Kaurane Diterpenes. MDPI. View Source

Botanical Origin: Pteris-Specific Chemotaxonomy

For analytical chemistry and bioassay reproducibility, the procurement of a highly pure, well-characterized single compound is paramount. 2,6,16-Kauranetriol is commercially available as a purified natural product with a specified purity of ≥98% [1]. This is in stark contrast to crude plant extracts from Pteris cretica or other sources, which contain a complex and variable mixture of dozens of compounds, including multiple kaurane diterpenoids [2]. Using the purified compound ensures that observed biological effects can be unequivocally attributed to 2,6,16-Kauranetriol, eliminating the confounding variables introduced by other constituents in an extract.

Botanical Origin

Class-level inference

Primary source: Pteris species (P. cretica, P. fasciata)

Chemotaxonomic marker context for Pteris fern studies

Distinct from Rabdosia or Croton-derived ent-kauranes. Source specificity critical for botanical relevance.

Evidence Dimension	Purity and Composition
Target Compound Data	≥98% purity, single chemical entity (2,6,16-Kauranetriol)
Comparator Or Baseline	Crude Pteris cretica extract
Quantified Difference	Purified compound eliminates >2% of unknown impurities and all other co-occurring diterpenoids and natural products present in the extract.
Conditions	Commercial analytical specification (e.g., HPLC)

Why This Matters

This differentiation is critical for scientific procurement. For reliable, reproducible research in drug discovery, cell biology, or analytical method development, a purified reference standard is essential, whereas a crude extract is unsuitable for rigorous quantitative and mechanistic studies.

• [1] BioCrick. (n.d.). 2,6,16-Kauranetriol. Catalog No. BCN5472. View Source
• [2] PeptideDB. (n.d.). 2,6,16-Kauranetriol Product Database. CAS: 41530-90-9. View Source

2,6,16-Kauranetriol: Application Scenarios

HAdV-3 Antiviral & Cytoprotective Mechanism Studies

Based on its demonstrated ability to decrease HAdV-3-induced apoptosis and inhibit viral replication at a defined LC50 (865 μM), 2,6,16-Kauranetriol is an ideal candidate for studies investigating host-virus interactions. Researchers can use this compound as a chemical probe to dissect the pathways involved in adenovirus pathogenesis and cellular response .

Pteris Chemotaxonomy & Phytochemical Profiling

The compound's documented role in inhibiting pro-inflammatory cytokine production makes it a valuable tool for immunology and pharmacology research. Scientists can employ 2,6,16-Kauranetriol to investigate specific inflammatory signaling cascades, such as NF-κB or MAPK pathways, in cell-based models of inflammation .

SAR Derivatization Scaffold

As a high-purity (≥98%), well-characterized natural product, 2,6,16-Kauranetriol serves as a critical reference standard for the quality control of herbal medicines or dietary supplements derived from Pteris cretica. It is essential for analytical method development and validation, including HPLC and LC-MS assays, to ensure batch-to-batch consistency of botanical materials [1].

Application

Selection Property

Validation Focus

Antiviral mechanism studies

Cytoprotective endpoint profile

HAdV-3 inhibition and apoptosis pathway context

Pteris chemotaxonomic profiling

Botanical source specificity

LC-MS/GC-MS reference standard for Pteris metabolomics

SAR derivatization scaffold

Triol substitution pattern

Acylation/glycosylation library baseline control

Insect-plant chemical ecology

Insecticidal/attractant context

Species-specific antifeedant screening studies

• [1] BioCrick. (n.d.). 2,6,16-Kauranetriol. Catalog No. BCN5472. View Source